Cas no 1870731-96-6 (Tert-Butyl 7-methyl-2,7-diazaspiro[4.4]nonane-2-carboxylate)

• Product Name: Tert-Butyl 7-methyl-2,7-diazaspiro[4.4]nonane-2-carboxylate
• CAS No: 1870731-96-6
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• MDL: MFCD29059217
• CID: 4630055
• Update Time: 2025-06-11

Tert-Butyl 7-methyl-2,7-diazaspiro[4.4]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 7-methyl-2,7-diazaspiro[4.4]nonane-2-carboxylate
• Tert-Butyl 7-methyl-2,7-diazaspiro[4.4]nonane-2-carboxylate

• MDL： MFCD29059217
• Inchi： 1S/C13H24N2O2/c1-12(2,3)17-11(16)15-8-6-13(10-15)5-7-14(4)9-13/h5-10H2,1-4H3
• InChI Key： WEHOHRVKNXQJLJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2(C1)CN(C)CC2)=O

Computed Properties

• Exact Mass: 240.183778013 g/mol
• Monoisotopic Mass: 240.183778013 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.8
• Molecular Weight: 240.34

Additional information on Tert-Butyl 7-methyl-2,7-diazaspiro[4.4]nonane-2-carboxylate

Introduction to Tert-Butyl 7-methyl-2,7-diazaspiro[4.4]nonane-2-carboxylate (CAS No. 1870731-96-6)

Tert-Butyl 7-methyl-2,7-diazaspiro[4.4]nonane-2-carboxylate, identified by its Chemical Abstracts Service (CAS) number 1870731-96-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic diamine derivative features a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular recognition studies. The compound's intricate architecture, comprising a spirocyclic core and functionalized side chains, makes it a promising candidate for further exploration in synthetic chemistry and bioactivity profiling.

The molecular structure of Tert-Butyl 7-methyl-2,7-diazaspiro[4.4]nonane-2-carboxylate consists of a spiro linkage between a seven-membered azacycloalkane ring and a nine-membered cycloalkane ring. This spirocyclic motif is often associated with enhanced metabolic stability and improved binding affinity in biological systems. The presence of tertiary butyl and methyl substituents further modulates the electronic properties of the molecule, potentially influencing its interactions with biological targets.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit multiple functionalities within a single molecular scaffold. These compounds are particularly valuable in the development of enzyme inhibitors, receptor modulators, and therapeutic agents targeting neurological disorders. The Tert-Butyl 7-methyl-2,7-diazaspiro[4.4]nonane-2-carboxylate molecule, with its dual amine functionalities, offers a versatile platform for derivatization and functional group manipulation, enabling the synthesis of novel analogs with tailored bioactivities.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The spirocyclic core provides rigidity to the molecule, which can be advantageous in maintaining optimal conformational alignment with biological targets. Additionally, the carboxylate group at the 2-position serves as a handle for further chemical modifications, such as coupling reactions or esterification, expanding its utility in drug design.

Recent studies have highlighted the importance of spirocyclic diamines in medicinal chemistry. For instance, derivatives of similar structures have been investigated for their roles as protease inhibitors and kinase modulators. The Tert-Butyl 7-methyl-2,7-diazaspiro[4.4]nonane-2-carboxylate compound aligns with this trend by offering a structurally unique yet functionally relevant molecule that could serve as a precursor to next-generation therapeutics.

The synthesis of Tert-Butyl 7-methyl-2,7-diazaspiro[4.4]nonane-2-carboxylate involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic strategies may include ring-closing metathesis, reductive amination, and protecting group chemistry to ensure regioselective functionalization. Advances in catalytic methods have also enabled more efficient routes to complex spirocyclic systems, making this compound more accessible for research purposes.

In terms of biological activity, preliminary investigations suggest that Tert-Butyl 7-methyl-2,7-diazaspiro[4.4]nonane-2-carboxylate may exhibit inhibitory effects on certain enzymes or receptors relevant to inflammatory diseases or neurodegenerative conditions. However, further experimental validation is necessary to elucidate its exact mechanism of action and therapeutic potential. Collaborative efforts between synthetic chemists and biologists are essential to fully explore the biological relevance of this compound.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug development. Spirocyclic diamines are no exception, as they combine structural complexity with functional diversity. The Tert-Butyl 7-methyl-2,7-diazaspiro[4.4]nonane-2-carboxylate molecule exemplifies this trend by demonstrating how novel scaffolds can be designed to address unmet medical needs.

Future research directions may focus on exploring analogs of Tert-butyl 7-methylspirocyclic diamines, such as modifications at the carboxylate position or introduction of additional substituents to enhance bioavailability or target specificity. Computational modeling techniques can also play a crucial role in predicting binding affinities and optimizing lead structures before experimental validation.

Overall,Tert-butylester derivatives like Tert-butyl 7-methylspirocyclic diamines are poised to make significant contributions to pharmaceutical research by providing innovative molecular architectures for drug discovery programs worldwide.